Cas no 17064-80-1 ( )

• Product Name: &nbsp
• CAS No: 17064-80-1
• MF: C₁₄H₁₂N₂O₂
• MW: 240.257283210754
• CID: 905292
• PubChem ID: 290839
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• N-(2-methylphenyl)-1-(2-nitrophenyl)methanimine
• (2-Nitro-benzal)-o-toluidin
• 2-methyl-n-[(e)-(2-nitrophenyl)methylene]aniline
• 2-Nitro-benzaldehyd-o-tolylimin
• AC1L6EM3
• AC1Q213Y
• AR-1E4040
• ARONIS017062
• N-(2-Nitro-benzyliden)-o-toluidin
• N-(2-nitrobenzylidene)-2-toluidine
• N-(2-nitro-benzylidene)-o-toluidine
• N-< 2-Nitro-benzyliden> -2-methyl-anilin
• N-o-nitribenzylidene-o-toluidine
• NSC155254
• STK098143
• 2-methyl-N-[(E)-(2-nitrophenyl)methylidene]aniline
• NSC-155254
• 17064-80-1
• SR-01000204374
• AKOS000483430
• DTXSID10302926
• SR-01000204374-1
• &nbsp;

• Inchi： 1S/C14H12N2O2/c1-11-6-2-4-8-13(11)15-10-12-7-3-5-9-14(12)16(17)18/h2-10H,1H3/b15-10+
• InChI Key： MYYHTZHAWHKOHN-XNTDXEJSSA-N
• SMILES： [O-][N+](C1C=CC=CC=1/C=N/C1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 240.08996
• Monoisotopic Mass: 240.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 55.5
• LogP: 4.17700